Cas no 2138233-61-9 (3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione)

• Product Name: 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione
• CAS No: 2138233-61-9
• MF: C₁₂H₁₀F₂O₃
• MW: 240.202810764313
• CID: 6008042
• PubChem ID: 165841998
• Update Time: 2025-06-10

3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3,5-difluorophenyl)ethyl]oxolane-2,5-dione
• EN300-800691
• 2138233-61-9
• 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione

• Inchi： 1S/C12H10F2O3/c1-6(10-5-11(15)17-12(10)16)7-2-8(13)4-9(14)3-7/h2-4,6,10H,5H2,1H3
• InChI Key： VKSMGYUWCBDPBO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C)C1C(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 240.05980050g/mol
• Monoisotopic Mass: 240.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione

Introduction to 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione (CAS No. 2138233-61-9)

3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione (CAS No. 2138233-61-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring containing an oxygen atom. The presence of a difluorophenyl group and an ethyl substituent imparts distinct chemical and biological properties to this molecule.

The chemical structure of 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione is characterized by a highly functionalized oxolane ring, which is crucial for its biological activity. The difluorophenyl group is known for its ability to modulate the electronic properties of the molecule, enhancing its binding affinity to specific protein targets. Additionally, the ethyl substituent contributes to the overall lipophilicity of the compound, which is essential for its cellular uptake and distribution.

Recent studies have highlighted the potential of 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione could be a promising candidate for developing new therapies for these debilitating conditions.

In addition to its neuroprotective properties, 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. Furthermore, it has shown selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK.

The pharmacokinetic profile of 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione has been extensively studied to understand its bioavailability and metabolism. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. Metabolism studies have revealed that the compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

To further explore the therapeutic potential of 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels with no significant adverse effects observed. These preliminary results are encouraging and have paved the way for more advanced clinical studies to evaluate its efficacy in specific disease indications.

In conclusion, 3-[1-(3,5-Difluorophenyl)ethyl]oxolane-2,5-dione (CAS No. 2138233-61-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting neurodegenerative diseases, inflammation, and cancer. Ongoing research efforts aim to optimize its formulation and delivery methods to enhance its clinical utility.